Cas no 1806872-82-1 (Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate)

Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate is a halogenated pyridine derivative with a difluoromethyl substituent, offering versatile reactivity for synthetic applications. The presence of bromo, iodo, and difluoromethyl groups at the 2-, 3-, and 6-positions, respectively, enables selective functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ester group at the 4-position further enhances its utility in coupling reactions and derivatization. Its structural features facilitate the construction of complex heterocyclic frameworks, particularly in medicinal chemistry for the development of bioactive compounds. The compound's stability and well-defined reactivity profile make it suitable for precision synthesis under controlled conditions.

Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate structure

1806872-82-1 structure

Product Name:Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate

CAS No:1806872-82-1

MF:C₉H₇BrF₂INO₂

MW:405.962661027908

CID:4862668

Update Time:2025-05-23

Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate
- Inchi： 1S/C9H7BrF2INO2/c1-16-6(15)3-4-2-5(9(11)12)14-8(10)7(4)13/h2,9H,3H2,1H3
- InChI Key： KMDTWVQHAUGNRX-UHFFFAOYSA-N
- SMILES： IC1=C(N=C(C(F)F)C=C1CC(=O)OC)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
XLogP3: 3
Topological Polar Surface Area: 39.2

Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029058266-250mg	Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate	1806872-82-1	97%	250mg	$950.40	2022-03-31
Alichem	A029058266-500mg	Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate	1806872-82-1	97%	500mg	$1,727.80	2022-03-31
Alichem	A029058266-1g	Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate	1806872-82-1	97%	1g	$2,980.00	2022-03-31

Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate Related Literature

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Additional information on Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate

Comprehensive Guide to Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1806872-82-1)

Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1806872-82-1) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile applications in drug discovery and material science. With its unique bromo, iodo, and difluoromethyl functional groups, this molecule serves as a critical intermediate in the synthesis of bioactive molecules.

The chemical structure of Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate features a pyridine ring substituted at multiple positions, enhancing its reactivity and utility in cross-coupling reactions. Researchers often explore its potential in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Its CAS No. 1806872-82-1 is frequently searched in scientific databases, reflecting its importance in high-value synthetic pathways.

In recent years, the demand for halogenated pyridines like Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate has surged due to their role in developing kinase inhibitors and antiviral agents. The difluoromethyl group, in particular, is a hotspot in drug design, as it mimics metabolic stability while improving bioavailability. This aligns with the growing interest in fluorinated compounds, a trend driven by their enhanced pharmacokinetic properties.

From an industrial perspective, Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate is synthesized under controlled conditions to ensure high purity, a critical factor for GMP-compliant applications. Its CAS No. 1806872-82-1 is often referenced in patent literature, underscoring its relevance in proprietary drug formulations. The compound’s stability under various pH conditions makes it suitable for scale-up processes in API manufacturing.

Environmental and regulatory considerations are also key discussion points for halogenated compounds. While Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate is not classified as hazardous under standard guidelines, its handling requires adherence to laboratory safety protocols. Researchers frequently search for degradation pathways and eco-friendly synthesis methods to align with green chemistry principles.

The market for Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate is projected to expand, fueled by advancements in targeted therapy and precision agriculture. Its CAS No. 1806872-82-1 is a staple in custom synthesis catalogs, catering to both academic and industrial clients. As AI-driven drug discovery gains traction, the demand for such building blocks is expected to rise further.

In summary, Methyl 2-bromo-6-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1806872-82-1) is a multifaceted compound with broad applications in life sciences. Its structural complexity and functional diversity make it indispensable for modern synthetic challenges. For researchers seeking reliable data on this compound, its CAS number and IUPAC name remain the most searched keywords, highlighting its enduring relevance.